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Compound of Interest

Compound Name: Benzofuran-7-carbaldehyde

Cat. No.: B1279132 Get Quote

This guide provides essential information regarding the chemical properties of Benzofuran-7-
carbaldehyde, tailored for researchers, scientists, and professionals in drug development. The

focus is on the fundamental molecular characteristics of the compound.

Core Molecular Data
Benzofuran-7-carbaldehyde is a heterocyclic aromatic compound. Its fundamental properties,

the molecular formula and molecular weight, are derived from its atomic composition and are

critical for any quantitative experimental work, including reaction stoichiometry, solution

preparation, and analytical characterization.

The key quantitative data for Benzofuran-7-carbaldehyde are summarized in the table below

for clarity and quick reference.

Property Value Citations

Chemical Formula C₉H₆O₂ [1][2][3]

Molecular Weight 146.14 g/mol [1][2]

Exact Mass 146.036779 g/mol [2][3]
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While this document focuses on the core properties of Benzofuran-7-carbaldehyde, a

comprehensive technical whitepaper would typically include detailed experimental protocols.

For a chemical compound, these would not involve signaling pathways unless its bioactivity is

the subject of study. Instead, protocols would cover:

Synthesis: Detailed procedures for the chemical synthesis of Benzofuran-7-carbaldehyde,

including reagents, reaction conditions (temperature, time, catalysts), and work-up

procedures.

Purification: Methods to purify the synthesized compound, such as column chromatography,

distillation, or recrystallization, and the criteria for assessing purity.

Analytical Characterization: Standard analytical techniques used to confirm the identity and

purity of the compound, such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Logical Relationship of Chemical Properties
The relationship between a chemical's name, its structure, and its fundamental properties is

hierarchical. The systematic name defines a specific chemical structure, from which the

molecular formula can be determined by counting the number of atoms of each element. The

molecular weight is then calculated from this formula using the atomic weights of the

constituent elements.
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Benzofuran-7-carbaldehyde

Chemical Structure
(Implied by Name)

Molecular Formula
C₉H₆O₂

Molecular Weight
146.14 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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